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Compound of Interest

Compound Name: Clencyclohexerol

Cat. No.: B565258 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount. This guide provides essential safety and logistical

information for the proper disposal of Clencyclohexerol, a research chemical with unevaluated

physiological and toxicological properties.[1]

Due to the limited availability of specific safety data for Clencyclohexerol, this document

outlines a comprehensive disposal procedure based on best practices for handling analogous

hazardous compounds, such as Clenbuterol, and general laboratory safety protocols. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department and

local regulations for specific requirements.

Chemical and Physical Properties
A clear understanding of a compound's properties is the foundation of its safe handling and

disposal. Below is a summary of the known data for Clencyclohexerol.
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Property Value

Formal Name

4-amino-3,5-dichloro-α-[[(4-

hydroxycyclohexyl)amino]methyl]-

benzenemethanol

CAS Number 157877-79-7

Molecular Formula C₁₄H₂₀Cl₂N₂O₂

Formula Weight 319.2 g/mol

Purity ≥90%

Formulation A crystalline solid

Solubility
DMF: 20 mg/ml, DMSO: 20 mg/ml, Ethanol: 30

mg/ml, PBS (pH 7.2): 2 mg/ml

Source: Cayman Chemical[1]

Personal Protective Equipment (PPE): The First Line
of Defense
Before handling Clencyclohexerol, ensure the appropriate personal protective equipment is

worn to minimize exposure risks.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)
Prevents dermal absorption.

Eye Protection
Tightly fitting safety goggles or

a face shield

Protects against splashes and

aerosols.

Body Protection
Laboratory coat or chemical-

resistant apron
Minimizes skin contact.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood. If aerosols

may be generated, a NIOSH-

approved respirator may be

necessary.

Prevents inhalation of

potentially harmful particles.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to contain the material and

prevent exposure.

1. Evacuate and Secure the Area:

Alert personnel in the immediate vicinity.

Restrict access to the spill area.

2. Don Appropriate PPE:

Before cleanup, ensure you are wearing the recommended personal protective equipment.

3. Absorb and Collect:

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).

For solid spills, carefully sweep or scoop the material to avoid creating dust.
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Place all contaminated materials into a designated, labeled hazardous waste container.

4. Decontaminate the Area:

Clean the spill surface with a suitable solvent or detergent solution, followed by water.

Collect all cleaning materials as hazardous waste.

5. Dispose of Cleanup Materials:

All materials used in the cleanup, including gloves and absorbent pads, must be disposed of

as hazardous waste.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of Clencyclohexerol
waste.

1. Waste Segregation and Collection:

Collect all waste containing Clencyclohexerol (e.g., unused product, contaminated labware,

spill cleanup materials) in a designated, compatible, and clearly labeled hazardous waste

container.

The label should include "Hazardous Waste," the full chemical name "Clencyclohexerol,"
and any known hazard warnings (e.g., "Toxic if Swallowed," "Toxic if Inhaled" based on the

data for the similar compound, Clenbuterol).[2]

2. Container Management:

Use containers that are in good condition and have a secure, leak-proof lid.

Do not overfill containers. Leave adequate headspace to allow for expansion.

3. Storage:

Store the hazardous waste container in a designated and secure satellite accumulation area.
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The storage area should be well-ventilated and away from incompatible materials.

4. Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide the EHS department with a complete and accurate description of the waste,

including the chemical name and quantity.

5. Documentation:

Maintain accurate records of the waste generated and its disposal, in accordance with

institutional and regulatory requirements.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Clencyclohexerol disposal process.

Preparation Collection & Handling Disposal

Identify Waste Stream
(Clencyclohexerol) Select Appropriate PPE Segregate Waste Label Hazardous

Waste Container Store in Designated Area Contact EHS for Pickup Complete Waste Manifest Final Disposal by
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Click to download full resolution via product page

Caption: A logical workflow for the safe disposal of Clencyclohexerol.

Disclaimer: The information provided in this guide is intended for informational purposes only

and is based on general principles of laboratory safety and data available for similar

compounds. The physiological and toxicological properties of Clencyclohexerol have not been

fully evaluated.[1] Always consult the specific Safety Data Sheet (SDS) for any chemical you

are working with and adhere to the guidelines established by your institution and local

regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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